Cas no 833445-83-3 (3-Isoxazolecarboxylic acid, 5-(hydroxymethyl)-, 2-propenyl ester)

3-Isoxazolecarboxylic acid, 5-(hydroxymethyl)-, 2-propenyl ester structure
833445-83-3 structure
Product Name:3-Isoxazolecarboxylic acid, 5-(hydroxymethyl)-, 2-propenyl ester
CAS No:833445-83-3
MF:C8H9NO4
MW:183.161362409592
CID:673490
PubChem ID:69277018
Update Time:2025-04-19

3-Isoxazolecarboxylic acid, 5-(hydroxymethyl)-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylic acid, 5-(hydroxymethyl)-, 2-propenyl ester
    • prop-2-enyl 5-(hydroxymethyl)-1,2-oxazole-3-carboxylate
    • 3-allyloxycarbonyl-5-hydroxymethylisoxazol
    • DTXSID50740161
    • MEGJJGKEOJKEAW-UHFFFAOYSA-N
    • 833445-83-3
    • Allyl 5-(hydroxymethyl)isoxazole-3-carboxylate
    • SCHEMBL5008652
    • Prop-2-en-1-yl 5-(hydroxymethyl)-1,2-oxazole-3-carboxylate
    • Inchi: 1S/C8H9NO4/c1-2-3-12-8(11)7-4-6(5-10)13-9-7/h2,4,10H,1,3,5H2
    • InChI Key: MEGJJGKEOJKEAW-UHFFFAOYSA-N
    • SMILES: O1C(CO)=CC(C(=O)OCC=C)=N1

Computed Properties

  • Exact Mass: 183.05315777g/mol
  • Monoisotopic Mass: 183.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 72.6Ų
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